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Compound of Interest

Compound Name: Nurr1 agonist 11

Cat. No.: B15541590 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential procedural guidance for the safe and compliant disposal of

Nurr1 agonist 11 (Catalog No. HY-162786). Given the absence of a specific Safety Data

Sheet (SDS) for this compound, these procedures are based on general best practices for

laboratory chemical waste management and information derived from the SDS of Oxaprozin, a

structurally related compound.

Disclaimer: This guide is intended for informational purposes and should be supplemented by a

thorough review of your institution's specific safety protocols and all applicable local, state, and

federal regulations. Always consult with your institution's Environmental Health and Safety

(EHS) department for final approval of your disposal procedures.

Key Safety and Chemical Data
A summary of the known properties of Nurr1 agonist 11 and the related compound Oxaprozin

is provided below for quick reference.
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Property Nurr1 Agonist 11 Oxaprozin (for reference)

Catalog Number HY-162786 -

CAS Number 1090335-04-8 21256-18-8

Molecular Formula C₂₀H₂₀N₂O₂ C₁₈H₁₅NO₃

Molecular Weight 320.39 g/mol 293.3 g/mol

Known Hazards
Not fully characterized. Treat

as hazardous.

Harmful if swallowed. Causes

skin and serious eye irritation.

Toxic to aquatic life with long-

lasting effects.

Personal Protective Equipment

(PPE)

Chemical-resistant gloves,

safety goggles, lab coat.

Chemical-resistant gloves,

safety goggles, lab coat.

Step-by-Step Disposal Procedures
The proper disposal of Nurr1 agonist 11 requires a systematic approach to ensure the safety

of laboratory personnel and environmental compliance. The following workflow should be

followed for all forms of waste containing this compound.

Unused or Expired Nurr1 Agonist 11 (Solid)
Do Not Dispose in Regular Trash or Down the Drain: This compound must be treated as

hazardous chemical waste.

Containerization:

Ensure the original container is securely sealed.

If the original container is compromised, transfer the material to a new, clean, and

chemically compatible container with a secure lid.

The container must be in good condition and free from leaks or damage.

Labeling:
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Clearly label the container as "Hazardous Waste."

Include the full chemical name: "Nurr1 agonist 11".

List the CAS number: "1090335-04-8".

Indicate the approximate quantity of the waste.

Include the date of waste generation.

Storage:

Store the labeled waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.

Ensure the SAA is a secondary containment system to prevent the spread of material in

case of a leak.

Store away from incompatible materials, particularly strong oxidizing agents.

Disposal Request:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide them with all the information from the waste label.

Solutions Containing Nurr1 Agonist 11
Do Not Dispose Down the Drain: Aqueous and organic solutions must be treated as

hazardous waste.

Containerization:

Collect all liquid waste containing Nurr1 agonist 11 in a dedicated, leak-proof, and

chemically compatible waste container.

Do not mix with other incompatible waste streams.
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Labeling:

Label the container as "Hazardous Waste."

List all chemical components of the solution, including solvents, with their approximate

percentages. For example: "Nurr1 agonist 11 (~10 mg/mL) in DMSO."

Include the full chemical name and CAS number of Nurr1 agonist 11.

Storage and Disposal:

Follow the same storage and EHS pickup procedures outlined for the solid compound.

Contaminated Labware and Personal Protective
Equipment (PPE)

Solid Waste:

Items such as gloves, pipette tips, and weigh boats that are grossly contaminated with

Nurr1 agonist 11 should be collected in a designated hazardous waste bag.

Label the bag as "Hazardous Waste - Solid" and list the contaminating chemical ("Nurr1
agonist 11").

Sharps:

Needles, syringes, or other contaminated sharps must be placed in a designated sharps

container.

Follow your institution's specific procedures for the disposal of chemically contaminated

sharps.

Glassware:

Empty containers that held Nurr1 agonist 11 should be triple-rinsed with a suitable

solvent.

The rinsate must be collected and disposed of as hazardous liquid waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15541590?utm_src=pdf-body
https://www.benchchem.com/product/b15541590?utm_src=pdf-body
https://www.benchchem.com/product/b15541590?utm_src=pdf-body
https://www.benchchem.com/product/b15541590?utm_src=pdf-body
https://www.benchchem.com/product/b15541590?utm_src=pdf-body
https://www.benchchem.com/product/b15541590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After triple-rinsing, the defaced, empty container may be disposed of as regular lab glass

waste, pending approval from your EHS department.

Spill Cleanup
Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Wear Appropriate PPE: At a minimum, this includes a lab coat, safety goggles, and chemical-

resistant gloves.

Contain the Spill:

For solid spills, carefully sweep or vacuum the material. Avoid generating dust.

For liquid spills, use an absorbent material (e.g., spill pillows, absorbent pads) to contain

and soak up the liquid.

Collect Cleanup Debris:

Place all contaminated absorbent materials and any broken glassware into a hazardous

waste container.

Label the container as "Hazardous Waste - Spill Debris" and list the spilled chemical

("Nurr1 agonist 11") and any solvents used in the cleanup.

Decontaminate the Area: Clean the spill surface with an appropriate solvent and then soap

and water. Collect all cleaning materials for disposal as hazardous waste.

Report the Spill: Report the incident to your laboratory supervisor and EHS department,

following your institution's spill reporting procedures.

Experimental Protocols and Signaling Pathway
While specific experimental protocols for the disposal of Nurr1 agonist 11 are not available,

the principles of safe laboratory practice dictate that waste is managed at the point of

generation. Integrating waste disposal steps into experimental workflows is a critical aspect of

responsible research.
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The Nurr1 signaling pathway is central to the development and maintenance of dopaminergic

neurons.[1] Understanding this pathway provides context for the research applications of Nurr1

agonists.
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Caption: Simplified Nurr1 signaling pathway showing activation and downstream effects.

The following diagram illustrates the decision-making workflow for the proper disposal of waste

containing Nurr1 agonist 11.
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Caption: Decision workflow for the disposal of Nurr1 agonist 11 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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